Cas no 738553-20-3 (2-Azabicyclo[2.2.1]heptane-3-carboxamide,(1R,3R,4S)-)

• Product Name: 2-Azabicyclo[2.2.1]heptane-3-carboxamide,(1R,3R,4S)-
• CAS No: 738553-20-3
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 559898
• Update Time: 2022-09-23

2-Azabicyclo[2.2.1]heptane-3-carboxamide,(1R,3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-3-carboxamide,(1R,3R,4S)-
• 2-Azabicyclo[2.2.1]heptane-3-carboxamide,(1R-endo)- (9CI)
• 2-Azabicyclo[2.2.1]heptane-3-carboxamide,(1R-endo)-(9CI)
• 2-Azabicyclo[2.2.1]heptane-3-carboxamide, (1R,3R,4S)-

• Inchi： 1S/C7H12N2O/c8-7(10)6-4-1-2-5(3-4)9-6/h4-6,9H,1-3H2,(H2,8,10)/t4-,5+,6+/m0/s1
• InChI Key： HMBSLXQJRUEJRY-KVQBGUIXSA-N
• SMILES： [C@]12([H])C[C@]([H])(CC1)[C@H](C(N)=O)N2

Computed Properties

• Exact Mass: 140.095
• Monoisotopic Mass: 140.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2